Ethyl 2-(3,4-dimethoxybenzamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(3,4-dimethoxybenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C21H25NO5S/c1-5-27-21(24)18-14-8-6-12(2)10-17(14)28-20(18)22-19(23)13-7-9-15(25-3)16(11-13)26-4/h7,9,11-12H,5-6,8,10H2,1-4H3,(H,22,23)
• InChI Key: TZXVRJXOQUTWKF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC(C2)C)NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H25NO5S
• Molecular Weight: 403.5 g/mol

Description

Ethyl 2-(3,4-dimethoxybenzamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a derivative of thiophene, a heterocyclic compound that contains a five-membered ring made up of one sulfur atom. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives are synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of thiophene derivatives is complex and varies based on the specific derivative. For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug.

Chemical Reactions Analysis

Thiophene derivatives undergo various chemical reactions. For instance, the amino-ester reacted with ethyl isothiocyanate to give the benzo[4,5]thieno[2,3-d][1,3]thiazin-4-one.

Scientific Research Applications

Medicinal Chemistry

. .

Anti-Inflammatory Drugs

. This suggests that our compound could potentially be used in the development of new anti-inflammatory drugs.

Anti-Psychotic Drugs

. This opens up another potential application for our compound in the field of psychiatric medicine.

Anti-Arrhythmic Drugs

. These are used to treat irregular heartbeats.

Anti-Anxiety Drugs

. This suggests that our compound could potentially be used in the development of new anti-anxiety medications.

Anti-Fungal Drugs

. This suggests another potential application for our compound in the development of new anti-fungal medications.

Antioxidants

. This suggests that our compound could potentially be used as an antioxidant.

Anti-Cancer Drugs

. This suggests that our compound could potentially be used in the development of new anti-cancer medications.

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Future research may focus on the development of novel drugs based on thiophene derivatives.